![molecular formula C13H16Cl2N2 B6208844 methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride CAS No. 2742660-68-8](/img/no-structure.png)
methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride
Overview
Description
Methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride, also known as MPD, is an organic compound that is used in a variety of scientific research applications. It is a derivative of pyridine, a heterocyclic aromatic hydrocarbon, and is known for its use in organic synthesis, chemical biology, and medicinal chemistry. MPD is a white crystalline solid with a melting point of 210-212 °C and a boiling point of 365-367 °C. It is soluble in water and ethanol, and is used as a common reagent in organic synthesis.
Scientific Research Applications
Methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it is relatively easy to synthesize and is highly soluble in many organic solvents. It is also used in chemical biology, as it can act as a ligand to bind to metal ions and proteins. In medicinal chemistry, it is used as a starting material for the synthesis of pharmaceuticals, such as antimalarial drugs.
Mechanism of Action
Methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride acts as a ligand for a variety of metal ions and proteins. It binds to metal ions, such as zinc and copper, through coordination bonds, and to proteins through hydrophobic interactions. It is also known to interact with certain enzymes, such as the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to reduce inflammation and oxidative stress. It has also been shown to have anticonvulsant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
Methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is highly soluble in many organic solvents. It is also relatively stable, so it can be stored for long periods of time. However, it is toxic and should be handled with caution.
Future Directions
There are a variety of potential future directions for the use of methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride. It could be used in the development of new drugs, as it is known to interact with certain enzymes and proteins. It could also be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used to study the mechanisms of action of various drugs and to develop new methods of drug delivery.
Synthesis Methods
Methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride is synthesized from the reaction between pyridine and methyl amine in the presence of a catalyst. The reaction is carried out in a sealed vessel at a temperature of 150-200°C. The reaction proceeds in two steps, the first of which is the formation of an intermediate pyridinium salt. This salt is then converted to methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride through the addition of a strong base, such as sodium hydroxide. The reaction is typically carried out in anhydrous ethanol, which serves to dissolve the pyridine and facilitate the reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride involves the reaction of 4-(pyridin-2-yl)benzaldehyde with methylamine followed by reduction and salt formation.", "Starting Materials": [ "4-(pyridin-2-yl)benzaldehyde", "Methylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(pyridin-2-yl)benzaldehyde is reacted with excess methylamine in ethanol to form methyl({[4-(pyridin-2-yl)phenyl]methyl})amine.", "Step 2: The resulting amine is then reduced using sodium borohydride in ethanol to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of methyl({[4-(pyridin-2-yl)phenyl]methyl})amine." ] } | |
CAS RN |
2742660-68-8 |
Product Name |
methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride |
Molecular Formula |
C13H16Cl2N2 |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
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